Cas no 61794-48-7 (2-Propyn-1-ol, 3-(2,3,5,6-tetrafluoro-4-methylphenyl)-)

• Product Name: 2-Propyn-1-ol, 3-(2,3,5,6-tetrafluoro-4-methylphenyl)-
• CAS No: 61794-48-7
• MF: C₁₀H₆F₄O
• MW: 218.147656917572
• CID: 466065
• PubChem ID: 71392146
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(2,3,5,6-tetrafluoro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(2,3,5,6-tetrafluoro-4-methylphenyl)-
• 3-(2,3,5,6-tetrafluoro-4-methylphenyl)prop-2-yn-1-ol
• 61794-48-7
• DTXSID30813968

• Inchi： 1S/C10H6F4O/c1-5-7(11)9(13)6(3-2-4-15)10(14)8(5)12/h15H,4H2,1H3
• InChI Key： PTBAAIQSVDXKEX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#CCO)C(=C(C=1C)F)F)F

Computed Properties

• Exact Mass: 218.03548
• Monoisotopic Mass: 218.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23